Cas no 1261594-08-4 (2-(2-Fluoro-4-methylbenzoyl)pyridine)

• Product Name: 2-(2-Fluoro-4-methylbenzoyl)pyridine
• CAS No: 1261594-08-4
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5008823
• Update Time: 2025-09-28

2-(2-Fluoro-4-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-methylbenzoyl)pyridine

• Inchi： 1S/C13H10FNO/c1-9-5-6-10(11(14)8-9)13(16)12-4-2-3-7-15-12/h2-8H,1H3
• InChI Key： COSKMFHOPMCOGR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-(2-Fluoro-4-methylbenzoyl)pyridine

Comprehensive Guide to 2-(2-Fluoro-4-methylbenzoyl)pyridine (CAS No. 1261594-08-4): Properties, Applications, and Market Insights

2-(2-Fluoro-4-methylbenzoyl)pyridine (CAS No. 1261594-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative exhibits unique chemical properties due to its molecular structure, combining a pyridine ring with a fluoro-methylbenzoyl substituent. Researchers and industry professionals frequently search for "2-(2-Fluoro-4-methylbenzoyl)pyridine uses" or "CAS 1261594-08-4 suppliers," reflecting growing interest in this compound's potential applications.

The compound's molecular formula, C₁₃H₁₀FNO, and molecular weight of 215.22 g/mol make it particularly valuable in medicinal chemistry. Its fluorine atom enhances bioavailability, while the methylbenzoyl group contributes to its stability, making it a promising candidate for drug development. Recent searches for "fluorinated pyridine building blocks" and "small molecule pharmaceuticals" highlight the relevance of this compound in modern drug discovery pipelines.

In pharmaceutical applications, 2-(2-Fluoro-4-methylbenzoyl)pyridine serves as a key intermediate in synthesizing potential therapeutic agents. Its structural features make it suitable for targeting various disease pathways, particularly in central nervous system (CNS) disorders and inflammatory conditions. The presence of both pyridine and fluorinated aromatic moieties allows for diverse interactions with biological targets, addressing common search queries like "pyridine-based drug candidates 2024" and "fluoro-pharmaceutical intermediates."

The agrochemical industry has also shown interest in CAS 1261594-08-4 for developing novel crop protection agents. Its chemical structure offers potential for creating next-generation pesticides with improved efficacy and environmental profiles. This aligns with trending searches for "sustainable agrochemicals" and "fluorine in crop science," reflecting the industry's shift toward more eco-friendly solutions.

From a synthetic chemistry perspective, 2-(2-Fluoro-4-methylbenzoyl)pyridine presents interesting challenges and opportunities. The fluoro-methylbenzoyl pyridine scaffold requires specialized organic synthesis techniques, particularly in controlling regioselectivity during functionalization. These aspects respond to frequent queries about "heterocyclic compound synthesis" and "fluorinated aromatic reactions" in chemical databases.

The global market for 2-(2-Fluoro-4-methylbenzoyl)pyridine has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts note particular demand from regions with strong generic drug manufacturing capabilities and emerging agricultural biotechnology hubs. This market dynamic correlates with search trends for "specialty chemicals market growth" and "pharmaceutical intermediates demand."

Quality control and analytical characterization of CAS 1261594-08-4 require advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with high purity standards (>98%), meeting requirements for research and industrial applications. These specifications address common technical queries like "2-(2-Fluoro-4-methylbenzoyl)pyridine purity analysis" and "characterization of fluorinated heterocycles."

Storage and handling recommendations for 2-(2-Fluoro-4-methylbenzoyl)pyridine emphasize protection from moisture and light, with optimal storage at 2-8°C in sealed containers. These precautions ensure stability of this fluorinated pyridine derivative, responding to practical questions about "chemical storage best practices" and "handling aromatic fluorides" frequently encountered in laboratory settings.

Recent scientific literature highlights innovative applications of 2-(2-Fluoro-4-methylbenzoyl)pyridine in material science, particularly in developing organic electronic materials and coordination complexes. The compound's ability to act as a ligand for transition metals has opened new research directions, coinciding with increased searches for "fluorinated ligands in catalysis" and "pyridine-based materials."

Environmental and regulatory aspects of CAS 1261594-08-4 remain important considerations. While not classified as hazardous under current regulations, proper waste management protocols should be followed. This information addresses growing concerns reflected in searches for "green chemistry principles" and "sustainable chemical manufacturing" within the scientific community.

Future research directions for 2-(2-Fluoro-4-methylbenzoyl)pyridine may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly developing areas in drug discovery. These emerging applications respond to cutting-edge search trends like "next-gen drug modalities" and "targeted protein degradation," positioning this compound as relevant to contemporary pharmaceutical innovation.